2,3-Dimethylimidazo[4,5-h]quinoline

• IUPAC Name: 2,3-dimethylimidazo[4,5-h]quinoline
• InChI: InChI=1S/C12H11N3/c1-8-14-12-10(15(8)2)6-5-9-4-3-7-13-11(9)12/h3-7H,1-2H3
• InChI Key: YRYAUZGTGBWKAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC3=C2N=CC=C3
• Molecular Formula: C12H11N3
• Molecular Weight: 197.24 g/mol
• CAS No.: 132476-03-0

Description

2,3-Dimethylimidazo[4,5-h]quinoline is a heterocyclic aromatic amine, a class of compounds known for their formation during the high-temperature cooking of meats, poultry, and fish. These compounds have garnered significant attention due to their potential mutagenic and carcinogenic properties .

Preparation Methods

Structural and Functional Significance of 2,3-Dimethylimidazo[4,5-h]quinoline

This compound belongs to the imidazoquinoline family, characterized by a fused imidazole ring at the 4,5-positions of a quinoline backbone. The methyl groups at positions 2 and 3 of the imidazole ring introduce steric and electronic modifications that influence reactivity and biological activity . Structural analogs, such as 2-Amino-3,4-dimethylimidazo[4,5-f]quinoline (MelQ), exhibit mutagenic properties linked to their ability to intercalate DNA and form covalent adducts . The synthetic routes to these compounds often intersect, leveraging shared intermediates like halogenated quinolines or aminouracil derivatives .

Synthetic Routes via Cyclocondensation Reactions

Quinoline Precursor Functionalization

The synthesis typically begins with a substituted quinoline scaffold. For example, 8-methylquinoline derivatives undergo halogenation or nitration to introduce reactive sites for imidazole ring formation. In a patent by CN102942524A, chlorination of 8-methylquinoline using phosphorus trichloride (PCl₃) under tungsten-iodine lamp irradiation yields 8-(trichloromethyl)quinoline intermediates, which are subsequently hydrolyzed to form acyl chlorides . These intermediates serve as substrates for nucleophilic attack by methylamine or dimethylamine to install the imidazole ring’s nitrogen atoms.

Imidazole Ring Closure

Cyclization of 4,5-diaminoquinoline derivatives with α-diketones or α-keto acids represents a direct route to the imidazo[4,5-h]quinoline core. For instance, reacting 4,5-diamino-2,3-dimethylquinoline with glyoxal in acetic acid facilitates imidazole formation via Debus-Radziszewski reaction conditions. This method, however, often requires stringent temperature control (reflux at 110–120°C) and prolonged reaction times (24–48 hours) . Yields for this step vary between 65% and 85%, depending on the electron-withdrawing or donating nature of the quinoline substituents.

Multicomponent Reaction (MCR) Strategies

Solvent and Temperature Optimization

The choice of solvent significantly impacts reaction efficiency. Chloroform, used in TrCl-catalyzed reactions, provides a non-polar environment that stabilizes carbocation intermediates . Elevated temperatures (reflux at 60–80°C) accelerate ring closure but may promote side reactions, necessitating careful monitoring via TLC.

Catalytic Methods and Reaction Engineering

Halogenation-Cyclization Sequences

The CN102942524A patent details a two-step process for quinoline derivatives:

• Chlorination : 8-Methylquinoline reacts with Cl₂ in the presence of PCl₃ and light to form 8-(trichloromethyl)quinoline .

• Hydrolysis : Treatment with ice water converts the trichloromethyl group to an acyl chloride, which reacts with methylamine to yield the imidazole ring .

Step	Conditions	Yield (%)	Purity (%)
Chlorination	PCl₃, Cl₂, 105–150°C, 36–60 hrs	70–94	90–97
Hydrolysis	0–2°C, 28–48 hrs	83–98	91–98

This method’s scalability is limited by the use of toxic chlorine gas and energy-intensive lighting, prompting interest in alternative halogen sources.

Organocatalytic Systems

Trityl chloride’s efficacy in pyrimidoquinoline synthesis suggests its applicability to imidazoquinolines . Key advantages include:

• Neutral pH : Avoids acid/base-induced decomposition of sensitive intermediates.

• Regeneration : TrCl is regenerated via dehydration of trityl alcohol, enabling catalytic reuse.

Comparative studies of turn-over frequency (TOF) and turn-over number (TON) indicate TrCl outperforms methoxy-substituted analogs, achieving TOFs of 12–15 h⁻¹ in model reactions .

Mechanistic Insights and Side-Reaction Mitigation

Carbocation-Mediated Activation

In TrCl-catalyzed reactions, the aldehyde is activated via formation of a trityl oxocarbenium ion, which undergoes nucleophilic attack by dimedone’s enol tautomer . This step is critical for ensuring regioselective imidazole fusion. Competing pathways, such as aldol condensation, are suppressed by the steric bulk of the trityl group.

Byproduct Formation and Purification

Common byproducts include dimerized quinoline derivatives and incompletely cyclized intermediates. Recrystallization from aqueous ethanol (70%) effectively isolates the target compound, with purity ≥95% .

Chemical Reactions Analysis

Types of Reactions: 2,3-Dimethylimidazo[4,5-h]quinoline undergoes various chemical reactions, including:

Oxidation: The presence of methyl groups in the compound makes it susceptible to oxidation, forming corresponding oxides.

Reduction: Reduction reactions can be carried out to modify the imidazoquinoline ring, potentially leading to the formation of dihydro derivatives.

Substitution: Aromatic nucleophilic substitution reactions are common, especially involving halogenated derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Halogenated derivatives react with nucleophiles under basic conditions to form substituted products.

Major Products:

Scientific Research Applications

Carcinogenicity Studies

2,3-Dimethylimidazo[4,5-h]quinoline has been extensively investigated for its carcinogenic potential. Research indicates that this compound can induce various types of cancers in animal models.

Case Study: Carcinogenicity in Animal Models

• Study Design : Groups of male and female mice were administered varying doses of this compound over an extended period.
• Findings :
  • Increased incidences of liver tumors were observed in treated groups compared to controls.
  • Specifically, the high-dose group exhibited significant elevations in forestomach tumors and squamous-cell carcinomas.

Dose (mg/kg)	Liver Tumors (Males)	Liver Tumors (Females)	Forestomach Tumors (Males)	Forestomach Tumors (Females)
Control	4/29	0/40	0/29	0/40
Low Dose	11/38	4/36	7/38	19/36
High Dose	7/38	27/38	35/38	34/38

These findings underscore the compound's role as a potent carcinogen, with implications for human health risk assessments related to dietary exposure from cooked meats .

Food Safety and Toxicology

The presence of this compound in cooked meats has raised concerns regarding food safety. The International Agency for Research on Cancer classifies this compound as a Group 2A carcinogen, indicating it is probably carcinogenic to humans.

Detection in Food Products

• Source : Found predominantly in grilled or charred meats.
• Health Implications : Regular consumption may elevate cancer risks, particularly gastrointestinal cancers.

Antimicrobial Properties

Emerging studies suggest that derivatives of quinoline compounds, including those related to this compound, exhibit antimicrobial properties.

Case Study: Antitubercular Activity

• Research Focus : Synthesis of quinoline derivatives aimed at combating Mycobacterium tuberculosis.
• Results :
  • Certain synthesized compounds demonstrated significant inhibitory effects against tuberculosis strains.

Compound	MIC (μg/mL)	Inhibition Activity
Compound A	12.5	High
Compound B	25	Moderate
Compound C	50	Low

This research highlights the potential for developing new therapeutic agents based on the structural framework of quinolines .

Pharmacological Research

The pharmacological landscape surrounding quinoline derivatives indicates their potential as anticancer agents. The structural modifications on the imidazoquinoline scaffold can lead to compounds with enhanced biological activity.

Mechanism of Action

The mechanism by which 2,3-Dimethylimidazo[4,5-h]quinoline exerts its effects involves metabolic activation to form reactive intermediates. These intermediates can bind to DNA, forming adducts that lead to mutations and potentially carcinogenesis . The primary molecular targets include DNA and various enzymes involved in metabolic activation, such as cytochrome P450 enzymes .

Comparison with Similar Compounds

• 2-Amino-3-methylimidazo[4,5-f]quinoline (IQ)
• 2-Amino-3,4-dimethylimidazo[4,5-f]quinoline (MeIQ)
• 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx)
• 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP)
• 3-Amino-1,4-dimethyl-5H-pyrido[4,3-b]indole (Trp-P-1)
• 3-Amino-1-methyl-5H-pyrido[4,3-b]indole (Trp-P-2)

Uniqueness: 2,3-Dimethylimidazo[4,5-h]quinoline is unique due to its specific structure and the presence of two methyl groups, which influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different mutagenic and carcinogenic potentials, making it a valuable compound for comparative studies in toxicology and carcinogenesis .

Biological Activity

2,3-Dimethylimidazo[4,5-h]quinoline (DMIQ) is a heterocyclic aromatic amine that is primarily formed during the high-temperature cooking of meats. It belongs to a class of compounds known for their potential mutagenic and carcinogenic properties, raising concerns regarding food safety and public health. This article delves into the biological activity of DMIQ, focusing on its mutagenic effects, mechanisms of action, and relevant research findings.

DMIQ is characterized by its imidazoquinoline structure, which includes two methyl groups at the 2 and 3 positions. This structural configuration influences its chemical reactivity and biological interactions.

Property	Value
Molecular Formula	C₁₃H₁₂N₂
Molecular Weight	198.25 g/mol
CAS Number	132476-03-0

The biological activity of DMIQ is primarily attributed to its metabolic activation, which leads to the formation of reactive intermediates capable of binding to DNA. This process results in the formation of DNA adducts, which can induce mutations and contribute to carcinogenesis. The following pathways are involved in its mechanism:

• Metabolic Activation : DMIQ is metabolized by cytochrome P450 enzymes, leading to the formation of electrophilic species.
• DNA Adduct Formation : These electrophiles can covalently bind to DNA, forming adducts that disrupt normal base pairing.
• Mutagenesis : The presence of DNA adducts can lead to errors during DNA replication, resulting in mutations.

Mutagenicity and Carcinogenicity Studies

Research has demonstrated that DMIQ exhibits significant mutagenic properties in various animal models. Notable studies include:

• Animal Model Studies : In a study involving Big Blue rats, DMIQ was shown to induce a dose-dependent increase in DNA adducts and mutations in both colon and liver tissues. The study reported higher levels of DNA damage in the colon compared to the liver, indicating tissue-specific responses to DMIQ exposure .
• Dose-Response Relationships : A study assessed the effects of varying doses of DMIQ on DNA damage markers and found significant increases in DNA adduct levels at higher concentrations (up to 200 mg/kg) .

Table 1: Dose-Response Effects of DMIQ on DNA Adducts

Dose (mg/kg)	Adduct Level (×10⁻⁷ ntd)	Strand Breaks (Comet Assay)
0	UDL	Low
20	0.045 ± 0.02	Moderate
70	1.7 ± 0.07	High
200	12.7 ± 0.07	Very High

Case Studies

• Colon vs. Liver Mutagenesis : A comparative study highlighted that DMIQ induced more DNA damage in the colon than in the liver, suggesting a distinct mutagenic profile depending on tissue type .
• Oxidative Stress vs. DNA Damage : Another investigation focused on oxidative stress markers but concluded that DNA adduct formation was more critical in initiating carcinogenesis than oxidative stress itself .

Implications for Human Health

Given its mutagenic properties, DMIQ poses potential risks for human health, particularly through dietary exposure from cooked meats. Regulatory agencies continue to monitor and assess these risks as part of food safety evaluations.

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for the preparation of 2,3-Dimethylimidazo[4,5-h]quinoline?

• Methodological Answer : Synthesis typically involves intramolecular cyclization of precursor amines or substituted imidazoles under catalytic conditions. For example, analogous imidazoquinolines are synthesized via refluxing substituted quinoline derivatives with carboxylic acids (e.g., 2-oxo-2-phenylacetic acid) in ethanol, followed by purification via silica gel chromatography using petroleum ether/ethyl acetate mixtures . Reaction optimization (e.g., catalyst selection, temperature, and time) is critical to minimize by-products like pyrido[2,3-g]quinoxalines .

Q. Which analytical techniques are recommended for quantifying this compound in complex matrices?

• Methodological Answer : Liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope-labeled internal standards (e.g., deuterated analogs) is preferred for sensitivity and specificity. For example, 2-amino-3-trideuteromethyl-3H-imidazo[4,5-f]quinoline has been used as an internal standard in tobacco research to ensure accurate quantification in the presence of matrix interferences . Reverse-phase HPLC with UV detection (λ = 260–320 nm) is also viable for preliminary screening .

Q. What in vitro models are suitable for preliminary evaluation of carcinogenic potential?

• Methodological Answer : Primary hepatocytes (human or rodent) are widely used to study metabolic activation pathways. For instance, genotoxic metabolites like hydroxylamines and their glucuronide conjugates can be detected via LC-MS after incubation with cytochrome P450 isoforms (e.g., CYP1A2) . The Ames test with Salmonella typhimurium strains (TA98/TA100) is recommended for mutagenicity screening .

Advanced Research Questions

Q. How can contradictory mutagenicity data across studies be systematically resolved?

• Methodological Answer : Discrepancies often arise from variations in metabolic activation systems (e.g., S9 liver homogenate vs. recombinant enzymes) or dose-response thresholds. A tiered approach is recommended:

• Step 1 : Validate metabolic pathways using human hepatocytes to confirm formation of genotoxic intermediates (e.g., N-hydroxylated derivatives) .
• Step 2 : Compare dose-dependent responses across models (e.g., bacterial vs. mammalian cells) to identify threshold effects .
• Step 3 : Apply computational toxicology tools (e.g., QSAR models) to reconcile structural-activity relationships with experimental data .

Q. What strategies optimize reaction yields while minimizing by-products in imidazoquinoline synthesis?

• Methodological Answer : Key strategies include:

• Catalyst Selection : Iridium catalysts under visible light improve cyclization efficiency for imidazo[4,5-g]quinolines .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) enhance reaction rates compared to ethanol, reducing side-product formation .
• Purification Protocols : Gradient elution in flash chromatography (e.g., petroleum ether/acetone ratios) effectively separates target compounds from pyrido[2,3-g]quinoxaline by-products .

Q. How do metabolic differences between species influence the extrapolation of genotoxicity data?

• Methodological Answer : Species-specific CYP450 expression (e.g., CYP1A2 in humans vs. CYP1A1 in rodents) alters metabolite profiles. For example:

• Human hepatocytes predominantly form N-glucuronides of hydroxylamine metabolites, which are less reactive than free hydroxylamines .
• Rodent models may overestimate genotoxicity due to higher free hydroxylamine levels. Cross-species comparisons using recombinant enzyme systems are critical for risk assessment .